Cas no 1601878-20-9 (2-Chloro-6-(oxetan-3-yloxy)aniline)

• Product Name: 2-Chloro-6-(oxetan-3-yloxy)aniline
• CAS No: 1601878-20-9
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 5708627
• PubChem ID: 102605437
• Update Time: 2025-06-11

2-Chloro-6-(oxetan-3-yloxy)aniline Chemical and Physical Properties

Names and Identifiers

• EN300-1295285
• 1601878-20-9
• 2-chloro-6-(oxetan-3-yloxy)aniline
• 2-Chloro-6-(oxetan-3-yloxy)aniline

• Inchi： 1S/C9H10ClNO2/c10-7-2-1-3-8(9(7)11)13-6-4-12-5-6/h1-3,6H,4-5,11H2
• InChI Key： UXINJOMGTQFNQK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1N)OC1COC1

Computed Properties

• Exact Mass: 199.0400063g/mol
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-Chloro-6-(oxetan-3-yloxy)aniline

Professional Introduction to 2-Chloro-6-(oxetan-3-yloxy)aniline (CAS No. 1601878-20-9)

2-Chloro-6-(oxetan-3-yloxy)aniline, a compound with the chemical identifier CAS No. 1601878-20-9, represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates both chloro and oxetane moieties, which are known for their versatility in medicinal chemistry, enabling diverse interactions with biological targets.

The significance of 2-Chloro-6-(oxetan-3-yloxy)aniline lies in its potential to serve as a key intermediate in the synthesis of biologically active molecules. The presence of the chloro group provides a reactive site for further functionalization, while the oxetane ring introduces a three-membered heterocycle that can enhance binding affinity and selectivity in drug design. These features make it an attractive candidate for further exploration in drug discovery programs.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The structural motifs present in 2-Chloro-6-(oxetan-3-yloxy)aniline suggest its utility in targeting enzymes and receptors involved in inflammatory responses, cancer progression, and neurological disorders. For instance, studies have shown that oxetane derivatives can exhibit inhibitory effects on certain kinases and proteases, making them promising candidates for anti-inflammatory and anticancer therapies.

One of the most compelling aspects of this compound is its potential to be incorporated into libraries of diverse scaffolds for high-throughput screening (HTS). The combination of the chloro and oxetane functionalities allows for rapid diversification through various chemical transformations, such as nucleophilic substitution reactions or ring-opening polymerizations. This flexibility is crucial for identifying lead compounds that can be optimized further through structure-activity relationship (SAR) studies.

The oxetane ring, in particular, has been extensively studied for its ability to enhance drug-like properties such as solubility and bioavailability. By integrating this moiety into 2-Chloro-6-(oxetan-3-yloxy)aniline, researchers aim to develop molecules that can overcome common pharmacokinetic challenges associated with traditional drugs. This approach aligns with the broader goals of modern drug discovery, which emphasizes the need for compounds that are both effective and well-tolerated by patients.

Recent advancements in computational chemistry have also contributed to the renewed interest in oxetane-based compounds. Molecular modeling studies have demonstrated that these derivatives can interact with biological targets in unique ways, offering new opportunities for therapeutic intervention. For example, simulations have shown that the oxetane ring can adopt multiple conformations, allowing it to fit into binding pockets with high precision. This conformational flexibility is particularly valuable when designing molecules that must compete with endogenous substrates or inhibitors.

The synthesis of 2-Chloro-6-(oxetan-3-yloxy)aniline presents an interesting challenge due to the need to maintain the integrity of both functional groups throughout the process. Traditional synthetic routes often require careful optimization to prevent unwanted side reactions that could compromise the desired product. However, recent methodologies have emerged that offer more efficient and selective pathways to this compound. These advancements include transition-metal-catalyzed reactions and novel ligand designs that enhance reaction yields while minimizing byproduct formation.

In conclusion, 2-Chloro-6-(oxetan-3-yloxy)aniline (CAS No. 1601878-20-9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential applications in drug discovery make it a valuable asset for academic institutions and industrial research teams alike. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for human diseases.